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Compound of Interest

Compound Name:
2-Hydroxyquinoline-4-

carboxamide

CAS No.: 119438-96-9

Cat. No.: B2963266 Get Quote

Compound Profile & Hazard Identification
Before initiating any disposal workflow, you must validate the physicochemical properties of the

waste stream. This compound is a nitrogen-containing heterocycle often used as a scaffold in

medicinal chemistry.

Property Data

Chemical Name 2-Hydroxyquinoline-4-carboxamide

Synonyms
2-Oxo-1,2-dihydroquinoline-4-carboxamide; 2-

Quinolone-4-carboxamide

Molecular Formula C₁₀H₈N₂O₂

Molecular Weight 188.18 g/mol

Physical State Solid (Powder/Crystals)

Solubility
Low in water; soluble in DMSO, DMF, and hot

alcohols

Acidity/Basicity
Amphoteric (Amide and Phenolic/Lactam

tautomer)
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Risk Assessment (GHS Classification)
Based on structural analogs (e.g., 2-Hydroxyquinoline-4-carboxylic acid, CAS 84906-81-0).

Signal Word:WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Aquatic Toxicity: Many quinoline derivatives are harmful to aquatic life with long-lasting

effects. Do not release into municipal sewage systems.

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. You must segregate this compound based on its phase

(solid vs. solution) to prevent cross-reactivity and ensure compliance with incineration

protocols.

Segregation Logic
Solid Waste: Pure compound, contaminated weighing boats, filter papers, and solid residues.

Liquid Waste A (Organic): Mother liquors (e.g., DMSO, Methanol, DMF) containing the

compound.

Liquid Waste B (Aqueous): Aqueous buffers or quenched reaction mixtures.

Decision Tree: Waste Segregation
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Figure 1: Decision matrix for segregating 2-Hydroxyquinoline-4-carboxamide waste streams

to ensure compatibility with disposal facility protocols.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal
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Objective: Prepare solid chemical waste for high-temperature incineration.

Containment: Collect the solid material in a wide-mouth high-density polyethylene (HDPE)

jar or a dedicated satellite accumulation container.

Labeling: Affix a hazardous waste label. Explicitly write "2-Hydroxyquinoline-4-
carboxamide" and check "Toxic" and "Irritant."

Decontamination: Wipe down the exterior of the container with ethanol.

Disposal Path: Transfer to your institution's Environmental Health & Safety (EHS)

department for High-Temperature Incineration.

Why Incineration? The quinoline ring is stable. Landfilling is not recommended due to

potential leaching and groundwater contamination. Incineration at >1000°C ensures

complete destruction of the nitrogen heterocycle.

Protocol B: Liquid Waste (Solutions)
Objective: Safe disposal of reaction mixtures or HPLC waste.

Compatibility Check: Ensure the waste solvent is compatible with the container (e.g., do not

put chlorinated solvents in standard polyethylene if long-term storage is expected; use glass

or fluorinated plastic).

pH Adjustment (Aqueous Only): If the waste is aqueous, adjust pH to between 6 and 9 using

dilute HCl or NaOH before adding to the aqueous waste drum to prevent immediate

reactivity with other wastes.

Precipitation (Optional for High Concentrations):

If the concentration is high (>100 mM), consider precipitating the compound by cooling or

adding an anti-solvent (e.g., water to a DMSO solution).

Filter the solid and dispose of it via Protocol A. This reduces the load on liquid waste

streams.

Final Stream:
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Organic Solvents: Dispose in "Non-Halogenated Organic Waste" (unless DCM/Chloroform

is present).

Aqueous: Dispose in "Aqueous Hazardous Waste" (contains trace organics).

Emergency Spill Response
In the event of an accidental release, immediate containment is critical to prevent exposure and

environmental spread.

Spill Response Workflow

1. ALERT & EVACUATE
Notify personnel nearby

2. DON PPE
Nitrile gloves, Goggles, Lab Coat

(N95 if dust is present)

3. CONTAIN
Cover with absorbent pads

or dampen powder

4. CLEAN UP
Scoop into hazardous waste bag.

Wash area with soap/water.

5. REPORT
Contact EHS/Safety Officer
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Figure 2: Step-by-step spill response protocol for 2-Hydroxyquinoline-4-carboxamide.

Specific Cleanup Steps:

Powder Spill: Do not dry sweep. Cover with a damp paper towel (water or ethanol) to prevent

dust generation, then scoop up.

Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads.

Decontamination: Wash the surface with a detergent solution followed by water. Collect all

rinsate as hazardous waste.

Regulatory Compliance
United States (RCRA): This compound is not explicitly P-listed or U-listed. However, it must

be characterized as hazardous waste based on toxicity (characteristic waste) if it exhibits

specific criteria, or more commonly, managed as "Non-RCRA Regulated Hazardous Waste"

requiring incineration.
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European Union (EWC): Classify under 16 05 06* (laboratory chemicals, consisting of or

containing hazardous substances, including mixtures of laboratory chemicals).

References
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound

Summary for CID 965768, 2-hydroxyquinoline-4-carboxamide. Retrieved from [Link]

National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

National Academies Press. Retrieved from [Link]

To cite this document: BenchChem. [2-Hydroxyquinoline-4-carboxamide: Proper Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2963266#2-hydroxyquinoline-4-carboxamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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